Cas no 2171235-56-4 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid
• CAS No: 2171235-56-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6411970
• PubChem ID: 165539902
• Update Time: 2025-05-24

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid
• (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-methylbutanoic acid
• EN300-1475736
• 2171235-56-4

• Inchi： 1S/C27H34N2O5/c1-4-5-10-18(15-24(30)29-25(17(2)3)26(31)32)28-27(33)34-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,17-18,23,25H,4-5,10,15-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,25-/m0/s1
• InChI Key： MYYQXDGAGBUADV-BVZFJXPGSA-N
• SMILES： O(C(N[C@H](CC(N[C@H](C(=O)O)C(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid

Introduction to (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic Acid (CAS No: 2171235-56-4)

The compound (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid, with CAS No: 2171235-56-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the development of advanced chemical systems and therapeutic agents.

The structure of this compound is characterized by its fluoren-9-yl group, which is a common protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. The methoxycarbonyl moiety further enhances the molecule's versatility, enabling it to participate in various biochemical reactions and interactions. The heptanamido chain introduces additional complexity, allowing for potential interactions with biological systems.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules like this one. The (2S) and (3S) configurations in this compound are critical for its function, as they dictate how the molecule interacts with enzymes, receptors, and other biomolecules. Researchers have demonstrated that subtle changes in stereochemistry can significantly alter the compound's pharmacokinetic properties, making it a promising candidate for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and stereochemical control techniques. The use of fluorenylmethyloxycarbonyl (Fmoc) protecting groups has become standard in peptide synthesis due to their compatibility with various reaction conditions and their ability to facilitate precise control over stereochemistry.

One of the most exciting developments involving this compound is its potential application in the design of novel therapeutic agents. Recent research has shown that molecules with similar structures can modulate key biological pathways, offering new avenues for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The heptanamido chain has been implicated in enhancing the bioavailability and targeting capabilities of such compounds.

Moreover, the methoxycarbonyl group plays a crucial role in stabilizing the molecule during synthesis and storage. This stability is essential for maintaining the integrity of the compound during transportation and handling, ensuring that it remains effective for its intended applications.

The stereochemical configuration of this compound also makes it an attractive candidate for use in chiral recognition studies. By incorporating this molecule into sensor systems or catalytic frameworks, researchers can exploit its unique stereochemical properties to develop highly selective analytical tools or asymmetric catalysts.

In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylbutanoic acid represents a cutting-edge advancement in organic chemistry. Its intricate structure, combined with its versatile functional groups and precise stereochemistry, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of chemical science.